2-{[1-(3,4-Dimethoxyphenyl)ethyl]amino}-4-propylpyrimidine-5-carboxylic acid

• IUPAC Name: 2-[1-(3,4-dimethoxyphenyl)ethylamino]-4-propylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C18H23N3O4/c1-5-6-14-13(17(22)23)10-19-18(21-14)20-11(2)12-7-8-15(24-3)16(9-12)25-4/h7-11H,5-6H2,1-4H3,(H,22,23)(H,19,20,21)
• InChI Key: WCCXMNKVAYIQFL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=NC=C1C(=O)O)NC(C)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol
• CAS No.: 1340716-93-9

Description

“2-{[1-(3,4-Dimethoxyphenyl)ethyl]amino}-4-propylpyrimidine-5-carboxylic acid” is a chemical compound with the molecular formula C18H23N3O4. It’s closely related to other compounds such as 3,4-Dimethoxyphenethylamine.

Scientific Research Applications

Pharmacological and Biological Applications

Antioxidant Activity and Health Implications
Phenolic compounds, such as Chlorogenic Acid (CGA), demonstrate a wide range of biological and pharmacological effects, including antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, neuroprotective, and anti-obesity activities. CGA's ability to modulate lipid metabolism and glucose regulation suggests potential therapeutic applications in managing disorders like cardiovascular disease, diabetes, and obesity (Naveed et al., 2018).

Role in Plant Biology
Compounds like 1-aminocyclopropane-1-carboxylic acid (ACC) serve critical roles in plant biology, significantly beyond being precursors to ethylene. ACC's involvement in plant growth, stress responses, and signaling pathways highlights the complexity of plant biochemistry and the potential for agricultural applications (B. V. D. Poel & D. Straeten, 2014).

Lignin Acidolysis and Biomass Conversion
Research into the acidolysis of lignin, a major plant biomass component, reveals insights into the breakdown and conversion processes of lignin into valuable chemical products. Such studies are fundamental for advancing biofuel technologies and developing sustainable materials from biomass (T. Yokoyama, 2015).

Biocatalyst Inhibition by Carboxylic Acids
Understanding the inhibitory effects of carboxylic acids on microbial biocatalysts is crucial for bioengineering and biotechnological applications. This knowledge aids in designing more robust microbial strains for industrial processes, highlighting the intersection of chemistry and microbiology (L. Jarboe, Liam A. Royce, & Ping-huai Liu, 2013).

Synthesis and Application of Betalains
Betalains, natural plant pigments, have shown significant antioxidant and antimicrobial activities, making them of interest for food, cosmetic, and pharmaceutical industries. Research into their structure-activity relationships helps in understanding their biological effects and potential applications (M. Khan & P. Giridhar, 2015).